Cas no 100394-07-8 (2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid)

• Product Name: 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid
• CAS No: 100394-07-8
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 2625441
• PubChem ID: 15453291
• Update Time: 2025-06-12

2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid
• 2-(phenylmethoxycarbonylamino)pent-4-ynoic acid
• 100394-07-8
• SCHEMBL6977400
• AKOS013464972
• EN300-364370
• F2147-6515
• 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoicacid
• 2-CBZ-AMINOPENT-4-YNOIC ACID
• AT23618

• Inchi： 1S/C13H13NO4/c1-2-6-11(12(15)16)14-13(17)18-9-10-7-4-3-5-8-10/h1,3-5,7-8,11H,6,9H2,(H,14,17)(H,15,16)
• InChI Key： SFMVOEWWTJZRNL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC#C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.084458g/mol
• Monoisotopic Mass: 247.084458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.25g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid

Introduction to 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic Acid (CAS No. 100394-07-8)

2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound, identified by its CAS number 100394-07-8, features a unique structural framework that combines a benzyl carbonyl group with an amino-pentynoic acid backbone. Such a configuration makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and peptidomimetics.

The structural motif of 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid is highly versatile, enabling its use in multiple synthetic pathways. The presence of a benzyl carbonyl group not only provides stability to the molecule but also facilitates its incorporation into more complex structures through amide bond formation. This characteristic is particularly useful in medicinal chemistry, where such intermediates are often employed to construct peptidomimetics that mimic the activity of natural peptides while avoiding their limitations, such as poor bioavailability or susceptibility to enzymatic degradation.

In recent years, there has been growing interest in the development of novel therapeutic agents that target post-translational modifications (PTMs) of proteins. Among these PTMs, ubiquitination plays a crucial role in regulating various cellular processes, including protein degradation, DNA repair, and signal transduction. The compound 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid has been explored as a potential tool in studying ubiquitination pathways due to its ability to act as a synthetic precursor for ubiquitin-like modifiers. Researchers have leveraged its reactive site to develop probes and inhibitors that can modulate ubiquitin-dependent processes, thereby providing insights into disease mechanisms and potential therapeutic targets.

The pentynoic acid moiety in the molecular structure of 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid also contributes to its utility in synthetic chemistry. Alkyne functionalities are well-known for their reactivity in various coupling reactions, such as Sonogashira coupling and copper-catalyzed azide alkyne cycloaddition (CuAAC). These reactions allow for the facile introduction of diverse functional groups at specific positions within the molecule, making it an attractive scaffold for constructing complex libraries of compounds for high-throughput screening.

Recent studies have highlighted the importance of peptidomimetics in addressing unmet medical needs, particularly in cases where natural peptides suffer from pharmacokinetic or immunogenicity issues. The compound 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid has been utilized in the synthesis of peptidomimetics that target critical biological pathways involved in cancer, inflammation, and neurodegenerative diseases. For instance, researchers have employed this intermediate to develop novel inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in tumor invasion and metastasis. The benzyl carbonyl group serves as a protecting group during synthetic modifications, ensuring regioselective functionalization at other sites while maintaining overall molecular integrity.

The versatility of 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid extends beyond its role as a synthetic intermediate. It has also been investigated as a building block for developing new methodologies in organic synthesis. For example, its alkyne functionality has been used to construct cyclic peptides via intramolecular CuAAC reactions, leading to the discovery of novel scaffolds with enhanced binding affinity and selectivity towards biological targets. These advances underscore the compound's significance as a tool for innovation in drug discovery and molecular engineering.

In conclusion, 2-{[(benzyloxy)carbonyl]amino}pent-4-ynoic acid (CAS No. 100394-07-8) represents a valuable asset in modern pharmaceutical research due to its unique structural features and broad applicability. Its role as an intermediate in peptidomimetic synthesis, ubiquitination research, and development of novel synthetic methodologies highlights its importance in advancing both fundamental science and drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in the synthesis of next-generation therapeutics targeting complex diseases.